Cas no 702695-86-1 (1-(ethanesulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(ethanesulfonyl)piperidine-3-carboxylic acid
• CAS No: 702695-86-1
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD03830441
• CID: 3029980
• PubChem ID: 3614991
• Update Time: 2025-04-21

1-(ethanesulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(乙基磺酰基)哌啶-3-羧酸
• 1-(ethylsulfonyl)piperidine-3-carboxylic acid
• 1-ethylsulfonylpiperidine-3-carboxylic Acid
• 1-(ethanesulfonyl)piperidine-3-carboxylic acid
• STK422019
• 1-(ethylsulfonyl)piperidine-3-carboxylicacid
• 3-piperidinecarboxylic acid, 1-(ethylsulfonyl)-
• Z228588548
• LS-10565
• AKOS000130092
• CS-0245776
• F0918-7139
• 702695-86-1
• ALBB-029676
• MFCD03830441
• SCHEMBL9949471
• EN300-31119
• G86720
• AKOS016037674
• 981-801-0

• MDL： MFCD03830441
• Inchi： 1S/C8H15NO4S/c1-2-14(12,13)9-5-3-4-7(6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： YZHIQGPZSGQQQP-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 398.8±52.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-(ethanesulfonyl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)